Cas no 881432-67-3 (3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one)

3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties
Names and Identifiers
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- 3-(3-chloroanilino)-6-(4-methylphenyl)-2H-1,2,4-triazin-5-one
- 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one
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- Inchi: 1S/C16H13ClN4O/c1-10-5-7-11(8-6-10)14-15(22)19-16(21-20-14)18-13-4-2-3-12(17)9-13/h2-9H,1H3,(H2,18,19,21,22)
- InChI Key: PGHIPROOESPUEQ-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(C)C=C2)C(=O)N=C(NC2=CC=CC(Cl)=C2)N1
3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2713-0903-5mg |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-4mg |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-1mg |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-2mg |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-10mg |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-3mg |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-2μmol |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-5μmol |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2713-0903-10μmol |
3-[(3-chlorophenyl)amino]-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one |
881432-67-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 |
3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one Related Literature
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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5. Book reviews
Additional information on 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one
3-(3-Chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 881432-67-3): A Comprehensive Overview
3-(3-Chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 881432-67-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery.
The molecular structure of 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one features a unique combination of aromatic and heterocyclic moieties, including a chlorophenyl group and a methylphenyl substituent. This structural complexity contributes to its potential as a building block for more complex molecules in medicinal chemistry. Recent studies have explored its role as a precursor in the synthesis of novel triazine derivatives with potential therapeutic applications.
In the pharmaceutical sector, researchers are particularly interested in CAS 881432-67-3 due to its structural similarity to known bioactive compounds. The 1,2,4-triazin-5-one core has been associated with various pharmacological activities, including antimicrobial and anti-inflammatory properties. Current investigations focus on optimizing its molecular framework to enhance bioavailability and target specificity, addressing one of the most pressing challenges in modern drug development.
The agrochemical industry has also shown interest in 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one as a potential intermediate for crop protection agents. Its structural features suggest possible utility in developing new generations of triazine-based herbicides with improved environmental profiles. This aligns with the growing demand for sustainable agricultural solutions that maintain efficacy while reducing ecological impact.
Synthetic approaches to 881432-67-3 typically involve multi-step organic transformations, with researchers continually refining the process to improve yield and purity. Recent advancements in green chemistry principles have influenced the development of more efficient synthetic routes, reducing solvent waste and energy consumption. These improvements address the pharmaceutical industry's increasing focus on sustainable manufacturing practices.
Analytical characterization of 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound typically appears as a crystalline solid with defined melting characteristics, and its purity profile is crucial for research applications. Quality control protocols have become increasingly stringent to meet the demands of precision medicine and high-throughput screening.
The commercial availability of CAS 881432-67-3 has expanded in recent years, with several specialty chemical suppliers offering the compound in research quantities. Market trends indicate growing demand for such specialized intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs. Pricing and availability fluctuate based on raw material costs and synthesis complexity.
Regulatory considerations for 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one vary by jurisdiction, but it is generally classified as a research chemical. Proper handling procedures should be followed according to laboratory safety protocols. Researchers should consult relevant material safety data sheets and comply with local regulations regarding chemical storage and disposal.
Future research directions for 881432-67-3 may explore its potential in emerging therapeutic areas such as targeted cancer therapies or neurodegenerative disease treatments. The compound's modular structure allows for systematic modification, making it a valuable scaffold for structure-activity relationship studies. Additionally, computational chemistry approaches are being employed to predict novel derivatives with optimized properties.
In summary, 3-(3-chlorophenyl)amino-6-(4-methylphenyl)-4,5-dihydro-1,2,4-triazin-5-one represents an important intermediate in modern chemical research. Its versatility and potential applications in both pharmaceutical and agrochemical fields make it a compound of continuing interest to the scientific community. As synthetic methodologies advance and biological screening techniques become more sophisticated, the utility of this triazine derivative is likely to expand further.
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